Cas no 2721-22-4 (delta-Tetradecalactone)

• Product Name: delta-Tetradecalactone
• CAS No: 2721-22-4
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• MDL: MFCD00059809
• CID: 43355
• PubChem ID: 87576919
• Update Time: 2026-05-14

delta-Tetradecalactone Chemical and Physical Properties

Names and Identifiers

• delta-Tetradecalactone
• delta-Tetradecanolactone
• δ-Tetradecalactone
• &delta
• 2H-Pyran-2-carboxylicacid,tetrahydro-6-methoxy
• 5-tetradecanolide
• 6-Carboxy-2-methoxy-tetrahydro-pyran
• 6-nonyltetrahydro-2H-pyran-2-one
• 6-nonyl-tetrahydro-pyran-2-one
• tetrahydro-6-nonyl-2H-pyran-2-one
• δ-Myristolactone
• δ-Tetradecanolactone
• δ-Tetradecane lactone
• 5-Hydroxytetradecanoic acid lactone

• MDL： MFCD00059809
• Inchi： InChI=1S/C14H26O2/c1-2-3-4-5-6-7-8-10-13-11-9-12-14(15)16-13/h13H,2-12H2,1H3
• InChI Key： SKQYTJLYRIFFCO-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC1CCCC(=O)O1

Computed Properties

• Exact Mass: 226.19300
• Monoisotopic Mass: 226.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 0.935 g/mL at 25 °C(lit.)
• Melting Point: 130-135°C
• Boiling Point: 130-135 °C/5 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.459-1.464
  n20/D 1.461(lit.)
• PSA: 26.30000
• LogP: 4.22280
• FEMA: 3590
• Solubility: Not available

delta-Tetradecalactone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S24/25
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters